Cas no 220384-55-4 (3-Piperidinone, 1-[(4-methylphenyl)sulfonyl]-)

• Product Name: 3-Piperidinone, 1-[(4-methylphenyl)sulfonyl]-
• CAS No: 220384-55-4
• MF: C₁₂H₁₅NO₃S
• MW: 253.317402124405
• MDL: MFCD21974251
• CID: 1409907
• PubChem ID: 11010489
• Update Time: 2025-10-29

3-Piperidinone, 1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinone, 1-[(4-methylphenyl)sulfonyl]-
• 1-(Toluene-4-sulfonyl)-piperidin-3-one
• AKOS019067008
• 1-(4-methylbenzenesulfonyl)piperidin-3-one
• 1-(4-methylphenyl)sulfonylpiperidin-3-one
• 1-Tosylpiperidine-3-one
• 220384-55-4
• SCHEMBL12169347

• MDL： MFCD21974251
• Inchi： 1S/C12H15NO3S/c1-10-4-6-12(7-5-10)17(15,16)13-8-2-3-11(14)9-13/h4-7H,2-3,8-9H2,1H3
• InChI Key： HSKPWNDTRADNQI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CC(CCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 253.07735
• Monoisotopic Mass: 253.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.282±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 100 ºC
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• PSA: 54.45

Additional information on 3-Piperidinone, 1-[(4-methylphenyl)sulfonyl]-

3-Piperidinone, 1-[(4-methylphenyl)sulfonyl]- (CAS No. 220384-55-4): An Overview of Its Synthesis, Applications, and Recent Research Advances

3-Piperidinone, 1-[(4-methylphenyl)sulfonyl]- (CAS No. 220384-55-4) is a versatile compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, also known as 1-[(4-methylphenyl)sulfonyl]piperidin-3-one, is characterized by its unique structural features, which include a piperidinone ring and a sulfonyl group. These features contribute to its reactivity and potential applications in various chemical and biological processes.

The synthesis of 1-[(4-methylphenyl)sulfonyl]piperidin-3-one has been extensively studied due to its importance as an intermediate in the preparation of more complex molecules. One common synthetic route involves the reaction of 4-methylbenzenesulfonyl chloride with piperidin-3-one in the presence of a base such as triethylamine. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired product with high yield and purity. Recent advancements in green chemistry have also explored alternative methods to reduce environmental impact, such as using microwave-assisted synthesis or catalysts that minimize byproduct formation.

In the realm of medicinal chemistry, 1-[(4-methylphenyl)sulfonyl]piperidin-3-one has shown promise as a building block for the development of novel therapeutic agents. Its piperidinone scaffold is known to exhibit good pharmacokinetic properties, making it an attractive candidate for drug design. For instance, derivatives of this compound have been investigated for their potential as inhibitors of specific enzymes involved in various diseases. One notable example is its use in the development of inhibitors for protein kinases, which are key targets in cancer therapy. Studies have demonstrated that certain derivatives can selectively inhibit the activity of these kinases, thereby disrupting signaling pathways that promote tumor growth.

Moreover, 1-[(4-methylphenyl)sulfonyl]piperidin-3-one has been explored for its potential in treating neurological disorders. Research has shown that compounds derived from this scaffold can modulate the activity of neurotransmitter receptors, such as GABA receptors, which are implicated in conditions like epilepsy and anxiety disorders. The ability to fine-tune the chemical structure allows for the optimization of pharmacological properties, including potency and selectivity.

Recent studies have also highlighted the importance of 1-[(4-methylphenyl)sulfonyl]piperidin-3-one in the context of drug delivery systems. The compound's solubility and stability can be enhanced through various modifications, making it suitable for incorporation into nanoparticles or liposomes. These delivery systems can improve drug bioavailability and reduce side effects, thereby enhancing therapeutic outcomes.

In addition to its applications in pharmaceuticals, 1-[(4-methylphenyl)sulfonyl]piperidin-3-one has found use in other areas of chemical research. For example, it serves as a valuable starting material for the synthesis of chiral compounds through asymmetric catalysis. The chiral centers introduced during this process can significantly influence the biological activity and selectivity of the final product.

The safety profile of 1-[(4-methylphenyl)sulfonyl]piperidin-3-one is an important consideration in its use and development. Toxicological studies have generally shown that this compound is well-tolerated at appropriate doses and does not exhibit significant toxicity in vitro or in vivo. However, as with any chemical compound, proper handling and storage practices should be followed to ensure safety.

In conclusion, 1-[(4-methylphenyl)sulfonyl]piperidin-3-one (CAS No. 220384-55-4) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and pharmaceutical research. Its unique structural features make it a valuable building block for the development of novel therapeutic agents and other advanced materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the scientific community.